Cas no 6469-86-9 (Benzoyl chloride, 2-[(4-chlorophenyl)thio]-)

• Product Name: Benzoyl chloride, 2-[(4-chlorophenyl)thio]-
• CAS No: 6469-86-9
• MF: C₁₃H₈Cl₂OS
• MW: 283.173020362854
• CID: 419166
• PubChem ID: 71379145
• Update Time: 2025-04-19

Benzoyl chloride, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylbenzoyl chloride
• 2-[(4-Chlorophenyl)sulfanyl]benzoyl chloride
• 6469-86-9
• DTXSID20801733

• Inchi： 1S/C13H8Cl2OS/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H
• InChI Key： YJTOJHAJIVPOQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C=CC=CC=1C(=O)Cl

Computed Properties

• Exact Mass: 281.96744
• Monoisotopic Mass: 281.9672914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers